[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C26H28N4O5/c1-7-33-22-11-9-19(13-23(22)32-6)25-27-21(18(5)35-25)14-34-26(31)24-17(4)30(29-28-24)20-10-8-15(2)16(3)12-20/h8-13H,7,14H2,1-6H3
• InChI Key: WTLFMCZJHJGFJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NC(=C(O2)C)COC(=O)C3=C(N(N=N3)C4=CC(=C(C=C4)C)C)C)OC
• Molecular Formula: C26H28N4O5
• Molecular Weight: 476.5 g/mol

Description

[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C26H28N4O5 and its molecular weight is 476.533. The purity is usually 95%.
BenchChem offers high-quality [2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities
Some triazole derivatives have been investigated for their antimicrobial activities, showing that certain compounds possess moderate to good antimicrobial properties. This highlights the potential of triazole-based compounds in medicinal chemistry and pharmaceutical applications (Bektaş et al., 2007).

Pharmacological Properties
The pharmacological properties of triazole derivatives have also been a focus of research, particularly in exploring their potential as disease-modifying antirheumatic drugs (DMARDs). Metabolites of certain triazole compounds have been prepared to study their anti-inflammatory effects, revealing that some metabolites exhibit anti-inflammatory activity, although slightly lower than their parent compounds (Baba et al., 1998).

Chiral Discrimination
The separation of enantiomers using triazole derivatives as stationary phases demonstrates the utility of these compounds in analytical chemistry, particularly in the field of chiral discrimination. This application is crucial for the pharmaceutical industry where the chirality of drug molecules can significantly affect their efficacy and safety (Bereznitski et al., 2002).